Cas no 2138256-00-3 (1-5-(2-aminopropan-2-yl)-1,2,3,4-tetrahydroquinolin-1-ylpropan-1-one)

• Product Name: 1-5-(2-aminopropan-2-yl)-1,2,3,4-tetrahydroquinolin-1-ylpropan-1-one
• CAS No: 2138256-00-3
• MF: C₁₅H₂₂N₂O
• MW: 246.347983837128
• CID: 5610326
• PubChem ID: 165487474
• Update Time: 2025-07-10

1-5-(2-aminopropan-2-yl)-1,2,3,4-tetrahydroquinolin-1-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138256-00-3
• 1-[5-(2-aminopropan-2-yl)-1,2,3,4-tetrahydroquinolin-1-yl]propan-1-one
• EN300-842231
• 1-5-(2-aminopropan-2-yl)-1,2,3,4-tetrahydroquinolin-1-ylpropan-1-one

• Inchi： 1S/C15H22N2O/c1-4-14(18)17-10-6-7-11-12(15(2,3)16)8-5-9-13(11)17/h5,8-9H,4,6-7,10,16H2,1-3H3
• InChI Key： AZSSFINQBFJPOR-UHFFFAOYSA-N
• SMILES： O=C(CC)N1CCCC2C1=CC=CC=2C(C)(C)N

Computed Properties

• Exact Mass: 246.173213330g/mol
• Monoisotopic Mass: 246.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-5-(2-aminopropan-2-yl)-1,2,3,4-tetrahydroquinolin-1-ylpropan-1-one

Recent Advances in the Study of 1-5-(2-aminopropan-2-yl)-1,2,3,4-tetrahydroquinolin-1-ylpropan-1-one (CAS: 2138256-00-3)

The compound 1-5-(2-aminopropan-2-yl)-1,2,3,4-tetrahydroquinolin-1-ylpropan-1-one (CAS: 2138256-00-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique tetrahydroquinoline scaffold, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. In this research brief, we summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the synthetic challenges associated with 1-5-(2-aminopropan-2-yl)-1,2,3,4-tetrahydroquinolin-1-ylpropan-1-one, particularly in achieving high yields and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route that employs a novel catalytic system to improve both yield and stereoselectivity. This advancement is critical for scaling up production and ensuring consistent quality in preclinical and clinical studies.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory effects on specific kinase targets implicated in inflammatory and oncogenic pathways. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported that the compound showed nanomolar affinity for a key kinase involved in autoimmune disorders, suggesting its potential as a lead compound for developing new anti-inflammatory therapies. Further mechanistic studies are underway to explore its selectivity and off-target effects.

Another area of interest is the compound's pharmacokinetic profile. Early pharmacokinetic studies in rodent models have revealed favorable absorption and distribution properties, with moderate plasma protein binding and a half-life conducive to once-daily dosing. However, metabolic stability remains a concern, as cytochrome P450-mediated oxidation was observed in liver microsome assays. Researchers are currently investigating structural modifications to mitigate this issue while preserving the compound's therapeutic efficacy.

The potential therapeutic applications of 1-5-(2-aminopropan-2-yl)-1,2,3,4-tetrahydroquinolin-1-ylpropan-1-one extend beyond inflammation and oncology. A recent preprint on bioRxiv proposed its use in neurodegenerative diseases, citing its ability to cross the blood-brain barrier and modulate neuroinflammatory pathways. While these findings are preliminary, they open new avenues for research into CNS-targeted therapies.

In conclusion, the compound 1-5-(2-aminopropan-2-yl)-1,2,3,4-tetrahydroquinolin-1-ylpropan-1-one (CAS: 2138256-00-3) represents a promising candidate for further drug development. Its unique chemical structure, combined with its diverse biological activities, positions it as a versatile scaffold for medicinal chemistry optimization. Future research should focus on addressing its metabolic liabilities and expanding its therapeutic potential through targeted structural modifications. The ongoing studies underscore the importance of this molecule in advancing our understanding of kinase inhibition and its applications in treating complex diseases.